Cas no 117-81-7 (Bis(2-ethylhexyl) phthalate)

• Product Name: Bis(2-ethylhexyl) phthalate
• CAS No: 117-81-7
• MF: C₂₄H₃₈O₄
• MW: 390.5561
• MDL: MFCD00009493
• CID: 35851
• PubChem ID: 8343
• Update Time: 2025-08-14

Bis(2-ethylhexyl) phthalate Chemical and Physical Properties

Names and Identifiers

• Dioctyl phthalate
• 2-ETHYLHEXYL PHTHALATE
• BIS(2-ETHYLHEXYL) PHTHALATE
• D1-2-ETHYLHEXYL PHTHALATE
• DI-2-ETHYLHEXYL PHTHALATE
• DIISOOCTYL PHTHALATE
• 'DIOCTYL' PHTHALATE
• DI-SEC-OCTYL PHTHALATE
• DOP
• HTHALIC ACID BIS(2-ETHYLHEXYL) ESTER
• PHTHALIC ACID DI-2-ETHYLHEXYL
• PHTHALIC ACID DI(2-ETHYLHEXYL) ESTER
• PHTHALIC ACID DIOCTYL ESTER
• 1,2-Benzenedicarboxylic acid, bis(2-ethylhexyl) ester
• 1,2-Benzenedicarboxylic acid, bis(ethylhexyl) ester
• ai3-04273
• Behp
• Appendix IX Phthalate Mix
• Bis(2-ethylhexyl) phthalate solution
• bis(2-Ethylhexyl)phthalate & Pentachlorophenol
• CPSC Phthalate Standard
• DEHP
• Di(2-ethyl hexyl) phthalate (DEHP)
• Di(2-ethylhexyl)phthalate
• Di(2-ethylhexyl)phthalate solution
• Dioctyl Phthalate (DOP)
• daf68
• Diethylhexyl phthalate
• di-sec
• Fleximel
• mollano
• NLA-20
• Octoil
• Plastic additive 01
• Phthalic Acid Bis(2-ethylhexyl) Ester
• [ "" ]
• 武汉 DOP生产厂家
• Di(2-ethylhexyl) Phthalate
• DAF 68
• BIS(2-ETHYLHEXYL)PHTHALATE
• Octyl phthalate
• Ethylhexyl phthalate
• Palatinol AH
• Vestinol AH
• Celluflex DOP
• Kodaflex DOP
• Bisoflex DOP
• Staflex DOP
• Truflex DOP
• Flexol DOP
• Vinicizer 80
• Eviplast 80
• Bisoflex 81
• Eviplast 81
• Hercoflex 260
• Etalon
• RC plasticizer DOP
• Compound 889
• Platinol dop
• Platinol ah
• Nuoplaz dop
• Reom
• Bis(2-ethylhexyl) phthalate in methanol
• BIS-(2-ETHYLHEXYL) PHTHALATE
• SMR000777878
• MLS001333174
• MLS001333173
• MLSMR
• MLS002454397
• AC1OEJKN
• Dioctyl phthalate solution
• Diethylhexylphthalate (Bis-(2-ethylhexyl) Phthalate)
• diocty phthalate
• Bis(2-ethylhexyl) phthalate

• MDL： MFCD00009493
• Inchi： 1S/C24H38O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h11-12,15-16,19-20H,5-10,13-14,17-18H2,1-4H3
• InChI Key： BJQHLKABXJIVAM-UHFFFAOYSA-N
• SMILES： O(C(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1890696

Computed Properties

• Exact Mass: 390.27700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Liquid
• Density: 0.985 g/mL at 20 °C(lit.)
• Melting Point: −50 °C (lit.)
• Boiling Point: 386 °C(lit.)
• Flash Point: Fahrenheit: 404.6 ° f
  Celsius: 207 ° c
  
• Refractive Index: n25/D 1.483-1.487
  n20/D 1.486(lit.)
• Water Partition Coefficient: Negligible
• PSA: 52.60000
• LogP: 6.43300
• Freezing Point: <-60℃
• Merck: 2864
• Vapor Pressure: 1.2 mmHg ( 93 °C)
• Color/Form: 2000 μg/mL in methanol
• Sensitiveness: Sensitive to light
• Solubility: Insoluble in water and miscible with general organic solvents. It has strong solubility in cellulose acetate, nitrocellulose, polymethylmethacrylate, synthetic rubber, damma resin, coumarin resin, styrene vinyl chloride vinyl acetate copolymer and vinyl chloride. Polyvinyl acetate and shellac are difficult to dissolve.

Bis(2-ethylhexyl) phthalate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360Fd
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：1
• Hazard Category Code： 60-61
• Safety Instruction： S53-S45-S36/37-S16
• RTECS：TI0350000
• Hazardous Material Identification：
• Safety Term：S53-S45-S36/37-S16
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R60; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Bis(2-ethylhexyl) phthalate

Recent Advances in Research on Bis(2-ethylhexyl) phthalate (DEHP, CAS 117-81-7): Implications for Chemical and Biomedical Applications

Bis(2-ethylhexyl) phthalate (DEHP), with the CAS number 117-81-7, is a widely used plasticizer in polyvinyl chloride (PVC) products, including medical devices, packaging materials, and consumer goods. Despite its industrial utility, DEHP has raised significant concerns due to its potential endocrine-disrupting effects and environmental persistence. Recent studies have focused on understanding its mechanisms of toxicity, exposure pathways, and alternatives in biomedical applications. This research brief synthesizes the latest findings on DEHP, highlighting key advancements and their implications for the chemical and biomedical fields.

A 2023 study published in Environmental Science & Technology investigated the metabolic disruption caused by DEHP in mammalian models. Researchers identified that DEHP exposure alters the expression of genes involved in lipid metabolism, leading to hepatic steatosis and insulin resistance. The study utilized high-throughput RNA sequencing and metabolomics to map the pathways affected by DEHP, providing a comprehensive view of its metabolic toxicity. These findings underscore the need for stricter regulations on DEHP use in food-contact materials and medical devices.

Another significant development is the exploration of DEHP alternatives in medical applications. A 2024 review in Biomaterials Science evaluated non-phthalate plasticizers such as acetyl tributyl citrate (ATBC) and di(2-ethylhexyl) terephthalate (DEHT). While these alternatives show promise in reducing toxicity, challenges remain in achieving comparable flexibility and cost-effectiveness. The review emphasizes the importance of lifecycle assessments to ensure that alternatives do not introduce new environmental or health risks.

Emerging research has also focused on DEHP's role in developmental toxicity. A 2023 study in Toxicological Sciences demonstrated that prenatal exposure to DEHP disrupts neurodevelopmental processes in zebrafish, leading to behavioral abnormalities. The study employed behavioral assays and transcriptomic analysis to link DEHP exposure to dysregulation of neurotransmitter systems. These results highlight the potential risks of DEHP exposure during critical developmental windows and call for further investigation into its effects on human neurodevelopment.

In the realm of environmental monitoring, advancements in analytical techniques have improved the detection of DEHP and its metabolites. A 2024 article in Analytical Chemistry introduced a novel mass spectrometry-based method for quantifying DEHP degradation products in water samples. This method offers higher sensitivity and specificity, enabling more accurate assessments of DEHP contamination in aquatic ecosystems. Such technological progress is critical for monitoring environmental exposure and informing regulatory decisions.

In conclusion, recent research on DEHP (CAS 117-81-7) underscores its multifaceted impact on human health and the environment. While studies continue to elucidate its toxicological mechanisms, the development of safer alternatives remains a priority for the biomedical and chemical industries. Future research should focus on longitudinal exposure assessments, the ecological fate of DEHP alternatives, and interdisciplinary strategies to mitigate risks associated with this pervasive chemical.